Cas no 1864758-08-6 (1-(3,5-Dimethylcyclohexyl)cyclopropanamine)

1-(3,5-Dimethylcyclohexyl)cyclopropanamine is a cycloalkyl-substituted cyclopropanamine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structural features, including the rigid cyclopropane ring and sterically hindered cyclohexyl group, contribute to its stability and selective reactivity. The compound’s amine functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The 3,5-dimethyl substitution on the cyclohexyl ring enhances lipophilicity, which may influence bioavailability in drug development. This compound is of interest for studying structure-activity relationships in bioactive molecules. High-purity grades are available for research purposes, ensuring reproducibility in experimental settings. Proper handling under inert conditions is recommended due to its amine reactivity.

1-(3,5-Dimethylcyclohexyl)cyclopropanamine structure

1864758-08-6 structure

Product Name:1-(3,5-Dimethylcyclohexyl)cyclopropanamine

CAS No:1864758-08-6

MF:C₁₁H₂₁N

MW:167.29114317894

CID:5608037

PubChem ID:130515535

Update Time:2025-10-17

1-(3,5-Dimethylcyclohexyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

- CID 130515535
- Cyclopropanamine, 1-(3,5-dimethylcyclohexyl)-
- EN300-843251
- 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine
- 1864758-08-6
- 1-(3,5-Dimethylcyclohexyl)cyclopropanamine
- Inchi： 1S/C11H21N/c1-8-5-9(2)7-10(6-8)11(12)3-4-11/h8-10H,3-7,12H2,1-2H3
- InChI Key： BDRNZJMZDOZBOJ-UHFFFAOYSA-N
- SMILES： C1(C2CC(C)CC(C)C2)(N)CC1

Computed Properties

Exact Mass: 167.167399674g/mol
Monoisotopic Mass: 167.167399674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 0.932±0.06 g/cm3(Predicted)
Boiling Point: 224.6±8.0 °C(Predicted)
pka: 9.22±0.20(Predicted)

1-(3,5-Dimethylcyclohexyl)cyclopropanamine Pricemore >>

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